Corynoline
Overview
Description
Corynoline is an acetylcholinesterase inhibitor isolated from Corydalis incisa . It is an isoquinoline alkaloid and is the major constituent derived from Corydalis bungeana Herba .
Synthesis Analysis
The synthesis of Corynoline has been reported in several studies . Xiaochuan Chen and Yuanhua Wang of Sichuan University used the reagent 2 to prepare the azide 3 from 1 . Shaolin Zhu of Central China Normal University coupled 5 with 4 to give 6 . Tobias Ritter of the Max-Planck-Institut für Kohlenforschung devised a protocol based on 8 for methylating benzene rings, converting 7 to 9 .
Molecular Structure Analysis
Corynoline has a molecular formula of C21H21NO5 . Its systematic IUPAC name is (5bR,6S,12bR)-5b,13-Dimethyl-5b,6,7,12b,13,14-hexahydro-2H,10H-[1,3]benzodioxolo[5,6-c][1,3]dioxolo[4,5-h]phenanthridin-6-ol .
Chemical Reactions Analysis
Corynoline has been found to have diverse biological activities . It is an inhibitor of acetylcholinesterase (IC50 = 30.6 µM) and β-secretase 1 (BACE1; IC50s = 33.59 and 89.07 µM for FRET and immobilized enzyme reactive assays, respectively) .
Physical And Chemical Properties Analysis
Corynoline has a molar mass of 367.4 g/mol . It has a density of 1.395±0.06 g/cm3 (Predicted), a melting point of 180~181℃, and a boiling point of 504.2±50.0 °C (Predicted) .
Scientific Research Applications
Anti-Inflammatory Effects
- Scientific Field : Medicinal Chemistry
- Summary of Application : Corynoline, isolated from Corydalis bungeana Turcz, has been found to exhibit anti-inflammatory effects . It is the active anti-inflammatory component of this medicinal herb, which is widely used in traditional Chinese medicine for upper respiratory tract infections .
- Methods of Application/Experimental Procedures : The study used Lipopolysaccharide (LPS)-activated RAW264.7 cells to explore the modulatory role of NO production and the activation of signaling proteins and transcription factors .
- Results/Outcomes : Treatment with Corynoline reduced the production of nitric oxide (NO) and the protein and mRNA levels of inducible nitric oxide (iNOS) and cyclooxygenase-2 (COX-2). It also significantly increased the expression of Nrf2, quinone oxidoreductase 1 (NQO1), and hemeoxygenase-1 (HO-1) at the mRNA and protein levels . This demonstrated that Corynoline may protect cells from inflammation through the Nrf2/ARE pathway .
Metabolism and Bioactivation
- Scientific Field : Ethnopharmacology
- Summary of Application : Corynoline, an isoquinoline alkaloid, is the major constituent derived from Corydalis bungeana Herba, a well-known Chinese herbal medicine widely used in many prescriptions . The purpose of this study was to comprehensively investigate the metabolism and bioactivation of Corynoline .
- Methods of Application/Experimental Procedures : The study used high resolution and triple quadrupole mass spectrometry for studying the metabolism of Corynoline . Three metabolites (M1–M3) and four glutathione conjugates (M4–M7) of Corynoline ortho-benzoquinone reactive metabolite were found in vitro using rat and human liver microsomes supplemented with NADPH and glutathione .
- Results/Outcomes : The study found that CYP3A4, CYP2C19, CYP2C9, and CYP2D6 were mainly involved in the bioactivation of Corynoline . Furthermore, Corynoline had no obvious hepatotoxicity and did not induce acute liver injuries in the experimental dosage (125–500 mg/kg) used in this study .
Alleviation of Osteoarthritis Development
- Scientific Field : Orthopedics
- Summary of Application : Corynoline (COR), a component of Corydalis bungeana Turcz., has been found to have potential effects in alleviating the development of Osteoarthritis (OA), a multifactorial joint disease where inflammation plays a substantial role in the destruction of joints .
- Methods of Application/Experimental Procedures : The study evaluated the significance and potential mechanisms of Corynoline in OA development .
Treatment of Rheumatoid Arthritis
- Scientific Field : Rheumatology
- Summary of Application : Corynoline (COR) has been studied for its effects on rheumatoid arthritis, a chronic inflammatory disorder affecting many joints, including those in the hands and feet .
- Methods of Application/Experimental Procedures : The study investigated the effect of Corynoline on Complete Freund’s Adjuvant (CFA) induced rheumatoid arthritis in a rat model .
- Results/Outcomes : Results suggested that Corynoline causes significant reduction in paw swelling, edema, arthritis score, thymus and spleen indexes, and neutrophil infiltration .
Safety And Hazards
properties
IUPAC Name |
(1R,12S,13R)-13,24-dimethyl-5,7,18,20-tetraoxa-24-azahexacyclo[11.11.0.02,10.04,8.014,22.017,21]tetracosa-2,4(8),9,14(22),15,17(21)-hexaen-12-ol | |
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InChI |
InChI=1S/C21H21NO5/c1-21-14-3-4-15-19(27-10-24-15)13(14)8-22(2)20(21)12-7-17-16(25-9-26-17)5-11(12)6-18(21)23/h3-5,7,18,20,23H,6,8-10H2,1-2H3/t18-,20+,21-/m0/s1 | |
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InChI Key |
IQUGPRHKZNCHGC-TYPHKJRUSA-N | |
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Canonical SMILES |
CC12C(CC3=CC4=C(C=C3C1N(CC5=C2C=CC6=C5OCO6)C)OCO4)O | |
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Isomeric SMILES |
C[C@]12[C@H](CC3=CC4=C(C=C3[C@H]1N(CC5=C2C=CC6=C5OCO6)C)OCO4)O | |
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Molecular Formula |
C21H21NO5 | |
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DSSTOX Substance ID |
DTXSID20940272 | |
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Molecular Weight |
367.4 g/mol | |
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Product Name |
Corynoline | |
CAS RN |
68035-45-0, 18797-79-0 | |
Record name | [1,3]Benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridin-6-ol, 5b,6,7,12b,13,14-hexahydro-5b,13-dimethyl-, (5bR,6S,12bR)-rel- | |
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